N-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2-methylphenyl]acetamide

• IUPAC Name: N-[4-(2,5-dioxopyrrol-1-yl)-2-methylphenyl]acetamide
• InChI: InChI=1S/C13H12N2O3/c1-8-7-10(3-4-11(8)14-9(2)16)15-12(17)5-6-13(15)18/h3-7H,1-2H3,(H,14,16)
• InChI Key: FFTRFSZMHOHGKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=O)C=CC2=O)NC(=O)C
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

N-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2-methylphenyl]acetamide, commonly known as DPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPA is a derivative of pyrrole-2-carboxylic acid, and its chemical structure is shown below:

Mechanism of Action

The exact mechanism of action of DPA is not fully understood, but studies suggest that it may act through multiple pathways. DPA has been shown to inhibit the activity of several enzymes involved in cell proliferation, such as cyclin-dependent kinases. DPA has also been shown to induce the expression of genes involved in apoptosis, such as Bax and p53.
Biochemical and Physiological Effects:
DPA has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, DPA has been shown to have antioxidant properties, which could be useful in the treatment of various oxidative stress-related diseases. DPA has also been shown to have neuroprotective properties, which could be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA in lab experiments is its relatively low toxicity compared to other anti-cancer drugs. DPA has also been shown to have a high degree of selectivity towards cancer cells, which could reduce the risk of side effects. However, one limitation of using DPA in lab experiments is its relatively low solubility, which could make it difficult to administer in vivo.

Future Directions

There are many potential future directions for research on DPA. One area of interest is in the development of novel drug delivery systems that could improve the solubility and bioavailability of DPA. Another area of interest is in the development of combination therapies that could enhance the anti-cancer effects of DPA. Finally, further studies are needed to fully understand the mechanism of action of DPA and its potential applications in various disease models.

Synthesis Methods

DPA can be synthesized through a multistep process involving the reaction of 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxylic acid with 4-amino-2-methylphenol and acetic anhydride. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

DPA has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer biology. Studies have shown that DPA can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. DPA has also been shown to have anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases.